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Compound of Interest

Compound Name:
11β,13-Dihydrotaraxinic acid β-D-

glucopyranosyl ester

Cat. No.: B15575881 Get Quote

Essential Safety and Handling Guide for 11β,13-
Dihydrotaraxinic acid β-D-glucopyranosyl ester
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 11β,13-Dihydrotaraxinic acid β-D-
glucopyranosyl ester. The following procedures are based on general laboratory safety

principles and information pertaining to the chemical class of sesquiterpene lactones, as a

specific Safety Data Sheet (SDS) for this compound is not readily available.

Chemical Identifier Data

Property Value

CAS Number 75911-16-9[1]

Molecular Formula C₂₁H₃₀O₉[1]

Formula Weight 426.46[1]

Form Solid

Storage Temperature -20°C[2]
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Hazard Assessment and Precautionary Measures
While specific toxicity data for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is
limited, it belongs to the class of sesquiterpene lactones. Some sesquiterpene lactones are

known to be sensitizers and can cause allergic contact dermatitis[3][4]. Therefore, it is prudent

to handle this compound as a potentially hazardous substance.

Key Precautions:

Avoid Contact: Minimize direct contact with skin, eyes, and clothing.

Avoid Inhalation: Prevent the inhalation of dust or aerosols.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 11β,13-Dihydrotaraxinic acid β-D-
glucopyranosyl ester in both solid and solution forms.
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety glasses or goggles
To protect eyes from splashes

or dust.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Latex gloves

offer poor protection against

many chemicals[5][6].

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

small quantities handled in a

fume hood.

If handling large quantities or if

there is a risk of aerosolization

outside of a fume hood, a

properly fitted respirator (e.g.,

N95) should be used.

Operational Plan: Step-by-Step Handling
Procedures
The following workflow ensures the safe handling of the compound during routine laboratory

operations.
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Handling Solid Compound
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Don appropriate PPE
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Wash hands thoroughly
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Figure 1. Step-by-step workflow for handling 11β,13-Dihydrotaraxinic acid β-D-
glucopyranosyl ester.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

The following procedures should be followed for the disposal of 11β,13-Dihydrotaraxinic acid
β-D-glucopyranosyl ester and associated materials.

Waste Segregation and Collection

Waste Type Disposal Container Procedure

Solid Waste
Labeled Hazardous Waste

Container

Carefully sweep up the solid,

avoiding dust formation, and

place it in a sealed, compatible

container[7].

Solutions
Labeled Liquid Hazardous

Waste Container

Collect all solutions containing

the compound in a leak-proof

container. Do not pour down

the drain[7].

Contaminated Labware
Labeled Solid Hazardous

Waste Container

Collect all contaminated items

such as gloves, pipette tips,

and paper towels in a

designated waste container[7].

Empty Chemical Containers
Regular Trash (after

decontamination)

Triple rinse the empty

container with a suitable

solvent, collect the rinsate as

hazardous waste, and deface

the original label before

discarding[7].

The following decision tree illustrates the proper disposal pathway for materials contaminated

with 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.
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Figure 2. Disposal decision tree for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester
and related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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